![molecular formula C14H13ClN2O2S B2733949 3-chlorophenyl 4-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-yl sulfone CAS No. 339019-66-8](/img/structure/B2733949.png)
3-chlorophenyl 4-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-yl sulfone
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Description
3-chlorophenyl 4-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-yl sulfone is a useful research compound. Its molecular formula is C14H13ClN2O2S and its molecular weight is 308.78. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Heterocyclic Compounds
Research on heterocyclic compounds, including those with sulfone groups and chlorophenyl moieties, has been extensive. These compounds are synthesized through various chemical reactions and have been studied for their potential applications in materials science and pharmaceuticals. For example, the synthesis of thermally stable aromatic poly(imide amide benzimidazole) copolymers highlights the interest in utilizing chlorophenyl-acid-derived monomers for creating materials with high thermal stability and solubility in specific solvents (Wang & Wu, 2003).
Antimicrobial and Antifungal Applications
Several studies have explored the synthesis of novel heterocyclic compounds containing sulfonamido moieties for antimicrobial and antifungal applications. Compounds exhibiting potent activity against both Gram-negative and Gram-positive bacteria, as well as fungi, have been identified, indicating the potential of chlorophenyl sulfone derivatives in medicinal chemistry (Hafez, El-Gazzar, & Zaki, 2016).
Advanced Material Applications
Research into polyimides derived from isomeric bis(dicarboxylphenylthio)diphenyl sulfone dianhydrides reveals the pursuit of materials with exceptional thermal stability and mechanical properties. These studies suggest a broader application of chlorophenyl and sulfone-containing compounds in developing advanced polymers with desirable physical and chemical characteristics (Yan et al., 2005).
Catalysis and Chemical Transformations
Rhenium tricarbonyl complexes coordinated by diimine ligands containing pyridine and sulfone groups have been synthesized and screened for their ability to catalyze CO2 reduction. This research indicates the potential role of chlorophenyl sulfone derivatives in catalysis, especially in environmental applications aimed at reducing greenhouse gas concentrations (Nganga et al., 2017).
Properties
IUPAC Name |
2-(3-chlorophenyl)sulfonyl-4-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClN2O2S/c1-9-12-6-3-7-13(12)17-14(16-9)20(18,19)11-5-2-4-10(15)8-11/h2,4-5,8H,3,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZVHXRNBJVTBNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2CCCC2=NC(=N1)S(=O)(=O)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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